Cas no 55621-18-6 (Perfluoro-3,6,9-trioxaundecane-1,11-dioic Acid)

• Product Name: Perfluoro-3,6,9-trioxaundecane-1,11-dioic Acid
• CAS No: 55621-18-6
• MF: C₈H₂F₁₂O₇
• MW: 438.078125476837
• CID: 366904
• PubChem ID: 2778696
• Update Time: 2025-04-19

Perfluoro-3,6,9-trioxaundecane-1,11-dioic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[oxybis[(1,1,2,2-tetrafluoro-2,1-ethanediyl)oxy]]bis[2,2-difluoro-
• 2-[2-[2-[carboxy(difluoro)methoxy]-1,1,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoroethoxy]-2,2-difluoroacetic acid
• Perfluoro-3,6,9-trioxaundecane-1,11-dioic acid
• PC7492
• Perfluoro-3,6,9-trioxaundecane-1,11-dioc acid
• PERFLUORO-3,6,9-TRIOXAUNDECANT-1,11-DIOIC ACID
• 2,2'-(2,2'-oxybis(1,1,2,2-tetrafluoroethane-2,1-diyl))bis(oxy)bis(2,2-difluoroacetic acid)
• SCHEMBL6752526
• CS-0207399
• NS00019129
• AKOS015852859
• QPFPCCRSQCFOIH-UHFFFAOYSA-N
• A830725
• 55621-18-6
• DTXSID60381084
• BS-32556
• MFCD03094427
• 2,2'-((Oxybis(1,1,2,2-tetrafluoroethane-2,1-diyl))bis(oxy))bis(2,2-difluoroacetic acid)
• FT-0676904
• PERFLUORO-3,6,9-TRIOXAUNDECANE-1,11-DIOICACID
• Perfluoro-3,6,9-trioxaundecane-1,11-dioic Acid

• MDL： MFCD03094427
• Inchi： 1S/C8H2F12O7/c9-3(10,1(21)22)25-5(13,14)7(17,18)27-8(19,20)6(15,16)26-4(11,12)2(23)24/h(H,21,22)(H,23,24)
• InChI Key： QPFPCCRSQCFOIH-UHFFFAOYSA-N
• SMILES： FC(C(OC(C(=O)O)(F)F)(F)F)(OC(C(OC(C(=O)O)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 437.96100
• Monoisotopic Mass: 437.9608903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Melting Point: 60-62°C
• Boiling Point: 124°C 0,1mm
• PSA: 102.29000
• LogP: 2.76220

Perfluoro-3,6,9-trioxaundecane-1,11-dioic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：CORROSIVE